Cas no 478040-46-9 (N-(2,4-difluorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-(1H-indol-3-yl)propanamide)

• Product Name: N-(2,4-difluorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-(1H-indol-3-yl)propanamide
• CAS No: 478040-46-9
• MF: C₂₁H₂₁F₂N₃O₃S
• MW: 433.471550703049
• CID: 5236125
• Update Time: 2023-08-25

N-(2,4-difluorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-(1H-indol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-3-(1H-indol-3-yl)propanamide
• N-(2,4-DIFLUOROPHENYL)-2-(1,1-DIOXO-1LAMBDA6,4-THIAZINAN-4-YL)-3-(1H-INDOL-3-YL)PROPANAMIDE
• N-(2,4-difluorophenyl)-2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-3-(1H-indol-3-yl)propanamide
• N-(2,4-difluorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-(1H-indol-3-yl)propanamide
• N-(2,4-Difluorophenyl)-alpha-(1,1-dioxido-4-thiomorpholinyl)-1H-indole-3-propanamide

• Inchi： 1S/C21H21F2N3O3S/c22-15-5-6-19(17(23)12-15)25-21(27)20(26-7-9-30(28,29)10-8-26)11-14-13-24-18-4-2-1-3-16(14)18/h1-6,12-13,20,24H,7-11H2,(H,25,27)
• InChI Key： RCWZUPBKSRJPLE-UHFFFAOYSA-N
• SMILES： S1(CCN(CC1)C(C(NC1C=CC(=CC=1F)F)=O)CC1=CNC2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 703
• XLogP3: 2.6
• Topological Polar Surface Area: 90.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives